3-cyclopentyl-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)propanamide

• IUPAC Name: 3-cyclopentyl-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)propanamide
• InChI: InChI=1S/C21H30N2O3/c1-4-23-17-11-10-16(13-18(17)26-14-21(2,3)20(23)25)22-19(24)12-9-15-7-5-6-8-15/h10-11,13,15H,4-9,12,14H2,1-3H3,(H,22,24)
• InChI Key: FXSMQOUHMJMPJQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)CCC3CCCC3)OCC(C1=O)(C)C
• Molecular Formula: C21H30N2O3
• Molecular Weight: 358.5 g/mol

Description

3-cyclopentyl-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)propanamide is a useful research compound. Its molecular formula is C21H30N2O3 and its molecular weight is 358.482. The purity is usually 95%.
BenchChem offers high-quality 3-cyclopentyl-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-cyclopentyl-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Benzoxazepine Derivatives in Scientific Research

Benzoxazepines and their derivatives are a class of heterocyclic compounds that have been extensively studied for their diverse biological activities and potential applications in drug development. These compounds often feature in research focused on the synthesis of novel pharmacological agents, exploring their antimicrobial, anti-inflammatory, and anticancer properties.

Synthesis and Applications

Synthesis and Crystal Structure : One study describes the synthesis of a novel fused oxazapolycyclic skeleton, dimethyl 7-oxa-2a1-azabenzo[b]cyclopenta[pq]pleiadene-1,2-dicarboxylate, which is a unique representative of pyrrole-fused dibenzo[b,f][1, 4]oxazepines. This nonplanar oxazapolyheterocycle exhibited strong blue emission in dichloromethane, suggesting potential applications in materials science, particularly in the development of organic light-emitting diodes (OLEDs) or fluorescent markers (Petrovskii et al., 2017).

Pharmacological Activities : Another study highlights the synthesis and biological evaluation of benzoxazepine derivatives as antimicrobial and anti-inflammatory agents. The research indicates that certain synthesized compounds exhibited notable antibacterial and antifungal activities, as well as anti-inflammatory properties, pointing towards their potential utility in developing new therapeutic agents (Kendre et al., 2015).